Cas no 834898-75-8 (3H-Pyrazol-3-one, 4-(2-ethylbutylidene)-2,4-dihydro-5-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 4-(2-ethylbutylidene)-2,4-dihydro-5-methyl-2-phenyl-
• CAS No: 834898-75-8
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 670459
• PubChem ID: 127257118
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 4-(2-ethylbutylidene)-2,4-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-(2-ethylbutylidene)-2,4-dihydro-5-methyl-2-phenyl-
• 4-(2-ethylbutylidene)-5-methyl-2-phenylpyrazol-3-one
• 834898-75-8
• 4-(2-Ethylbutylidene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Inchi： 1S/C16H20N2O/c1-4-13(5-2)11-15-12(3)17-18(16(15)19)14-9-7-6-8-10-14/h6-11,13H,4-5H2,1-3H3/b15-11+
• InChI Key： SPDVGVREGKWISA-RVDMUPIBSA-N
• SMILES： O=C1/C(/C(C)=NN1C1C=CC=CC=1)=C/C(CC)CC

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.7Ų